Cas no 1816307-46-6 (Ethyl 4-methoxypiperidine-4-carboxylate)

• Product Name: Ethyl 4-methoxypiperidine-4-carboxylate
• CAS No: 1816307-46-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5961319
• PubChem ID: 165718775
• Update Time: 2025-11-06

Ethyl 4-methoxypiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1816307-46-6
• EN300-4599505
• ethyl 4-methoxypiperidine-4-carboxylate
• Ethyl 4-methoxypiperidine-4-carboxylate

• Inchi： 1S/C9H17NO3/c1-3-13-8(11)9(12-2)4-6-10-7-5-9/h10H,3-7H2,1-2H3
• InChI Key： XKTWKBKTYBRXOU-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)OCC)CCNCC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.6Ų

Additional information on Ethyl 4-methoxypiperidine-4-carboxylate

Comprehensive Overview of Ethyl 4-methoxypiperidine-4-carboxylate (CAS No. 1816307-46-6)

Ethyl 4-methoxypiperidine-4-carboxylate (CAS No. 1816307-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a piperidine core with a methoxy and carboxylate functional group, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it valuable for applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's CAS number 1816307-46-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in such building blocks, as they enable rapid prototyping of novel drug candidates. Users frequently search for terms like "Ethyl 4-methoxypiperidine-4-carboxylate synthesis" or "CAS 1816307-46-6 applications," reflecting the demand for practical insights into its use.

From a structural perspective, the 4-methoxypiperidine moiety contributes to the compound's stereoelectronic properties, influencing its reactivity and binding affinity. This characteristic is particularly relevant in the design of G-protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine. The ethyl carboxylate group further enhances solubility, a property often queried in searches like "Ethyl 4-methoxypiperidine-4-carboxylate solubility."

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In summary, Ethyl 4-methoxypiperidine-4-carboxylate (CAS No. 1816307-46-6) exemplifies the convergence of synthetic utility and modern scientific inquiry. Its applications span from medicinal chemistry to material science, addressing both longstanding challenges and emerging opportunities in the life sciences. By maintaining a focus on SEO-optimized terminology—such as "piperidine derivatives in drug design"—this overview aims to meet the informational needs of diverse stakeholders while adhering to rigorous academic standards.